Sodium molybdate dihydrate

• IUPAC Name: disodium;dioxido(dioxo)molybdenum;dihydrate
• InChI: InChI=1S/Mo.2Na.2H2O.4O/h;;;2*1H2;;;;/q;2*+1;;;;;2*-1
• InChI Key: FDEIWTXVNPKYDL-UHFFFAOYSA-N
• Canonical SMILES: O.O.[O-][Mo](=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: H4MoNa2O6
• Related CAS: 7631-95-0 (Parent)
• DSSTOX Substance ID: DTXSID7051505
• Molecular Weight: 241.96 g/mol
• Physical Description: Solid; [Merck Index] White crystals; [Sigma-Aldrich MSDS]
• CAS RN: 10102-40-6

Description

Sodium molybdate dihydrate (Na2MoO4·2H2O) is a molybdic acid disodium salt. It is also known as Molybdic acid sodium salt dihydrate, and Sodium Molybdate, Dihydrate. It is a white crystalline powder that is highly soluble in water.

Synthesis Analysis

Sodium molybdate dihydrate has been synthesized and investigated as a heterogeneous solid catalyst for biodiesel from Camelina sativa seed oil. Transesterification reactions occurred under atmospheric conditions with relatively low temperature, short reaction time, and normal pressure.

Molecular Structure Analysis

Sodium molybdate dihydrate is orthorhombic, with the space group of Pbca. The crystals are composed of alternate layers of MoO42− tetrahedra and water molecules. The MoO42− tetrahedron is slightly elongated in the direction of the hydrogen bonds.

Chemical Reactions Analysis

When treated with sodium borohydride, molybdate is reduced to molybdenum (IV) oxide. Sodium molybdate also reacts with the acids of dithiophosphates.

Physical And Chemical Properties Analysis

Sodium molybdate dihydrate forms a dihydrate compound (Na2MoO4·2H2O) when left in a moist environment. Its molar mass is approximately 241.94 g/mol for the anhydrous form and 281.92 g/mol for the dihydrate form. It has a high melting point of about 687°C, and it decomposes before boiling.

Scientific Research Applications

Corrosion Inhibition

Sodium molybdate dihydrate is used as a corrosion inhibitor in various industrial applications. .

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Catalysts and Pigments Production

Sodium molybdate dihydrate is utilized in the synthesis of molybdenum-containing catalysts and pigments. .

Optical Material Research

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Agricultural Research

The effects of Sodium molybdate dihydrate on avian species have been studied to understand its potential toxic impact. .

Metallurgical Applications

Sodium molybdate dihydrate plays a role in metallurgy, where it is used in processes such as leaching to prepare high-quality sodium molybdate from molybdenum concentrate. .

Energy Storage and Hydrogen Production

Research into Sodium molybdate dihydrate’s applications extends to energy storage and hydrogen production. .

Environmental Protection

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Safety and Hazards

Sodium molybdate dihydrate is toxic to humans and irritating to eyes and skin. It is advised to wear personal protective equipment, ensure adequate ventilation, avoid dust formation, and avoid contact with skin, eyes, and clothing.

Future Directions

The global Sodium Molybdate Dihydrate market size was valued at USD Million in 2022 and will reach USD Million in 2028, with a CAGR during 2022-2028. This indicates a growing interest and potential future directions in the use and application of Sodium molybdate dihydrate.

Mechanism of Action

Target of Action

Sodium molybdate dihydrate (Na2MoO4·2H2O) is a source of molybdenum . Molybdenum is an essential trace element that plays a crucial role in the functions of various enzymes . It is a key component of several enzymes, including xanthine oxidase, aldehyde oxidase, and sulfite oxidase, which are involved in purine metabolism, aldehyde detoxification, and sulfur amino acid metabolism, respectively .

Mode of Action

In aqueous solution, sodium molybdate dissociates into sodium ions and tetrahedral molybdate (MoO4 2-), which adopts a sulfate-like structure . The molybdate ion can be incorporated into molybdoenzymes, replacing the molybdenum atom in their active sites . This replacement can alter the enzyme’s activity, leading to changes in the biochemical reactions they catalyze .

Biochemical Pathways

The molybdate ion affects several biochemical pathways through its role in molybdoenzymes. For instance, in purine metabolism, it is involved in the conversion of hypoxanthine to xanthine and xanthine to uric acid, catalyzed by the enzyme xanthine oxidase . In sulfur amino acid metabolism, it is part of the enzyme sulfite oxidase, which catalyzes the transformation of sulfite to sulfate .

Pharmacokinetics

The molybdate ion can be incorporated into molybdoenzymes or excreted in the urine .

Result of Action

The primary molecular effect of sodium molybdate dihydrate is the provision of molybdenum for the function of molybdoenzymes . This can lead to changes in various biochemical reactions, affecting processes such as purine metabolism and sulfur amino acid metabolism . At the cellular level, these changes can impact energy production, detoxification processes, and more .

Action Environment

Environmental factors can influence the action of sodium molybdate dihydrate. For example, the pH of the environment can affect the ionization of the compound and thus its absorption and distribution . Additionally, the presence of other ions can impact the compound’s solubility and stability . In industrial applications, sodium molybdate dihydrate is used for corrosion inhibition, and its efficacy can be influenced by factors such as temperature and the presence of other ions .

Synthesis routes and methods I

Procedure details

Solid Sodium Molybdate (Na2MoO4) may be prepared by dissolving MoO3 in a basic aqueous solution of sodium hydroxide (NaOH) and crystallizing the filtered product to yield sodium molybdate dihydrate (Na2MoO4.2H2O). The anhydrous salt may be prepared by heating to a sufficient temperature to liberate the water.

Synthesis routes and methods II

Procedure details

A solution of about 5.0 grams of sodium molybdate dihydrate and 20 milliliters of water was prepared in a glass flask. A solution of about 7.0 grams of silver nitrate in 20 milliliters of water was separately prepared in another glass flask and then added to the sodium molybdate-containing solution. A white precipitate immediately appeared. The reaction mixture was stirred for five minutes, and the precipitate was then recovered by filtration. The recovered precipitate was washed with water, then with acetone and finally with diethyl ether. The washed solid was dried in air by suction. The solid (about 7.7 grams) which is silver molybdate, was added to the flask containing a previously prepared solution of about 18 grams of tetra-n-hexylammonium iodide in 75 milliliters of dichloromethane and 5 milliliters of distilled water. The reaction mixture was stirred for about 95 minutes while covered with a paper bag to reduce exposure to light. The insoluble material was filtered and washed several times with dichloromethane. The solvent was removed by stripping under vacuum (about 1 to 2 millibars absolute). The product, bis(tetra-n-hexylammonium)molybdate was identified by infrared spectrographic analysis and was recovered in a yield of 76% (14.0 grams).

Q & A

Q1: What is the molecular formula and weight of sodium molybdate dihydrate?

A1: The molecular formula of sodium molybdate dihydrate is Na2MoO4.2H2O. Its molecular weight is 241.95 g/mol.

Q2: What spectroscopic techniques are commonly used to characterize sodium molybdate dihydrate?

A2: Sodium molybdate dihydrate is commonly characterized using various spectroscopic techniques such as:

• X-ray diffraction (XRD): This technique provides insights into the crystal structure and unit cell parameters of the compound. [, ]
• Infrared spectroscopy (FTIR): FTIR spectroscopy helps identify functional groups and their vibrational modes within the molecule. []
• Raman spectroscopy: This technique complements FTIR and provides further information about molecular vibrations and structure. [, ]
• Solid-state 95Mo NMR: This specialized technique provides information about the molybdenum environment within the crystal lattice. []

Q3: What is the crystal structure of sodium molybdate dihydrate?

A3: Sodium molybdate dihydrate crystallizes in the orthorhombic system with the space group Pbca. Its crystal structure consists of alternating layers of MoO42− tetrahedra and water molecules, interconnected by sodium cations and hydrogen bonds. [, , ]

Q4: What are some catalytic applications of sodium molybdate dihydrate?

A4: Sodium molybdate dihydrate serves as an efficient catalyst in various organic reactions:

• Synthesis of benzopyranopyrimidine derivatives: It acts as a heterogeneous catalyst in the one-pot pseudo-four-component synthesis of these compounds. []
• Catalytic reduction of nitrophenols: Sodium molybdate dihydrate, particularly when supported on reduced graphene oxide (RGO), exhibits excellent catalytic activity for the reduction of nitrophenols using sodium borohydride. [, ]
• Photocatalytic degradation of organic dyes: MoS2-C60 nanocomposites synthesized using sodium molybdate dihydrate demonstrate photocatalytic activity in degrading organic dyes under UV light. []

Q5: What is the role of sodium molybdate dihydrate in the synthesis of MoS2 for catalytic applications?

A5: Sodium molybdate dihydrate serves as the molybdenum source in the hydrothermal synthesis of MoS2 nanosheets. These nanosheets exhibit promising catalytic activity in various reactions, including the reduction of nitroarenes and the dissolution of copper from circuit boards. [, , ]

Q6: What are the findings from developmental and reproductive toxicity studies of sodium molybdate dihydrate in rats?

A6: Studies conducted on Sprague-Dawley rats have demonstrated that sodium molybdate dihydrate, administered through diet or drinking water, does not exhibit significant developmental or reproductive toxicity at levels relevant to human exposure. [, , ]

Q7: Are there any safety concerns regarding the use of sodium molybdate dihydrate as a feed additive for sheep?

A7: According to the European Commission's Panel on Additives and Products or Substances used in Animal Feed (FEEDAP), sodium molybdate dihydrate is safe for use as a feed additive in sheep at a level of 2.5 mg total molybdenum/kg complete feed. This level ensures an adequate balance with copper and poses no significant risk to animal health or consumer safety. []

Q8: What is the environmental impact of molybdenum, and how can it be mitigated?

A8: Molybdenum is a naturally occurring element, and its environmental impact is primarily associated with anthropogenic activities like mining and industrial processes. Elevated molybdenum levels in soil can pose risks to ecosystems. Therefore, establishing ecological standards and implementing risk assessment strategies are crucial for managing molybdenum levels in the environment. []

Q9: Does sodium molybdate dihydrate biodegrade?

A9: While specific research on the biodegradability of sodium molybdate dihydrate is limited, molybdenum itself is a naturally occurring element and undergoes various biogeochemical transformations in the environment. []

Q10: How is sodium molybdate dihydrate used in agricultural applications?

A10: Sodium molybdate dihydrate is a common ingredient in some fertilizer formulations. It provides molybdenum, an essential micronutrient for plant growth, enhancing nitrogen fixation and overall plant health. [, ]

Q11: Can sodium molybdate dihydrate be used to control the release of nutrients in fertilizers?

A11: Yes, sodium molybdate dihydrate has been explored as a component in controlled-release fertilizer formulations. By incorporating it into the coating agent, the release of nutrients like nitrogen, phosphorus, and potassium can be regulated, improving nutrient use efficiency and minimizing environmental impact. [, ]